Cas no 1772031-33-0 ([(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)

(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is a specialized amine derivative featuring a chloro-fluorophenyl moiety and a substituted cyclohexyl group. Its unique structure, combining halogenated aromatic and alicyclic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling and substitution reactions, while the methylcyclohexyl group contributes to steric and electronic modulation. This compound is particularly useful in the development of bioactive molecules, offering precise control over physicochemical properties such as lipophilicity and metabolic stability. Its well-defined synthetic route ensures high purity and consistency for research and industrial applications.
[(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine structure
1772031-33-0 structure
Product Name:[(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
CAS No:1772031-33-0
MF:C16H23ClFN
MW:283.811927080154
CID:6034075
PubChem ID:114452908
Update Time:2025-06-14

[(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • 1772031-33-0
    • [(3-chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • EN300-840704
    • [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • Inchi: 1S/C16H23ClFN/c1-12-2-4-13(5-3-12)6-7-19-11-14-8-15(17)10-16(18)9-14/h8-10,12-13,19H,2-7,11H2,1H3
    • InChI Key: KDKOAUWWXAMZHK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CNCCC1CCC(C)CC1)F

Computed Properties

  • Exact Mass: 283.1503056g/mol
  • Monoisotopic Mass: 283.1503056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 12Ų

[(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Pricemore >>

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[(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Related Literature

Additional information on [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

Comprehensive Overview of [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1772031-33-0)

The compound [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1772031-33-0) is a specialized organic amine with a unique structural configuration. Its molecular framework combines a 3-chloro-5-fluorophenyl group with a 4-methylcyclohexyl moiety, linked via an amine bridge. This structure imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and fluoro substituents enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by the [(3-Chloro-5-fluorophenyl)methyl] segment, which is often explored in the design of kinase inhibitors and GPCR modulators. The 4-methylcyclohexyl component, on the other hand, contributes to lipophilicity, a critical factor in CNS-targeting therapeutics. This dual functionality positions CAS No. 1772031-33-0 as a versatile building block in medicinal chemistry.

The synthesis of [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine typically involves multi-step organic reactions, including reductive amination and palladium-catalyzed cross-coupling. Its purity and stability are rigorously validated using advanced analytical techniques such as HPLC and NMR spectroscopy. These quality control measures ensure its suitability for high-throughput screening and lead optimization in drug development pipelines.

From an industrial perspective, the compound’s scalability and cost-effectiveness are frequently discussed in forums and publications. Environmental considerations, such as green chemistry principles, are also applied to its production to minimize waste and energy consumption. This aligns with the growing trend of sustainable chemical manufacturing, a topic highly searched in academic and industrial circles.

In agrochemical applications, the 3-chloro-5-fluorophenyl moiety is known to exhibit herbicidal and fungicidal activities. This has sparked interest in developing novel crop protection agents using CAS No. 1772031-33-0 as a precursor. The compound’s potential to address resistance issues in pests and pathogens is a key focus area, resonating with global concerns about food security.

Safety and regulatory compliance are paramount in handling [(3-Chloro-5-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine. While it is not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed protocols for its safe use in laboratory and industrial settings.

The future prospects of CAS No. 1772031-33-0 are closely tied to advancements in precision medicine and sustainable agriculture. Its modular structure allows for further derivatization, enabling researchers to explore new chemical space. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.

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